Cas no 1805907-05-4 (Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate
• CAS No: 1805907-05-4
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4959345
• Update Time: 2025-10-29

Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-2-18-13(17)11-5-3-4-9(8-15)12(11)6-10(16)7-14/h3-5,15H,2,6-8H2,1H3
• InChI Key： RDBQOMWEZNLUSL-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(C(=O)OCC)=CC=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate (CAS No. 1805907-05-4): An Overview of a Novel Compound in Medicinal Chemistry

Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate (CAS No. 1805907-05-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoates and features a distinctive combination of functional groups, including an ethyl ester, a chlorinated ketone, and a hydroxymethyl group. These functionalities contribute to its chemical reactivity and biological activity, making it a promising candidate for various research and development endeavors.

The structure of Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate is characterized by a benzene ring substituted with a hydroxymethyl group at the 3-position and an ethyl ester group at the 1-position. Additionally, the presence of a 3-chloro-2-oxopropyl substituent at the 2-position introduces significant complexity and reactivity to the molecule. The chlorinated ketone moiety is particularly noteworthy, as it can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, which are crucial for synthesizing more complex molecules.

In recent years, Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate has been the subject of several studies aimed at exploring its potential as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory activity, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

Another area of interest is the antimicrobial activity of Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate. Preliminary studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The chlorinated ketone group is believed to play a crucial role in disrupting bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacteria, a growing global health concern.

Beyond its therapeutic applications, Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate has also been explored for its chemical reactivity in synthetic organic chemistry. The presence of multiple reactive functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the synthesis of natural products, pharmaceuticals, and other fine chemicals.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate typically involves several steps, including the formation of the benzoic acid derivative, introduction of the chlorinated ketone group, and esterification with ethanol. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3-hydroxybenzaldehyde with ethyl bromoacetate followed by chlorination and oxidation steps to introduce the desired functional groups.

Despite its promising properties, Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate also presents some challenges in terms of stability and solubility. The presence of polar functional groups can affect its solubility in different solvents, which may impact its use in certain applications. Therefore, ongoing research is focused on optimizing its formulation and delivery methods to enhance its stability and bioavailability.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate (CAS No. 1805907-05-4) is a multifaceted compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique combination of functional groups endows it with diverse chemical reactivity and biological activity, making it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.